10-Thia-1,4-diazatricyclo[6.3.0.0,2,6]undecane

• Molecular Formula: C8H14N2S
• Molecular Weight: 170.28 g/mol
• IUPAC Name: 10-thia-1,4-diazatricyclo[6.3.0.02,6]undecane
• InChI: InChI=1S/C8H14N2S/c1-6-2-9-3-8(6)10-5-11-4-7(1)10/h6-9H,1-5H2
• InChI Key: LZQVTYMQVONVJG-UHFFFAOYSA-N
• Canonical SMILES: C1C2CNCC2N3C1CSC3

Description

10-Thia-1,4-diazatricyclo[6.3.0.0,2,6]undecane is a useful research compound. Its molecular formula is C8H14N2S and its molecular weight is 170.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

12.5 g (50 mmol) of ethyl 10-thia-1,4-diazatricyclo[6.3.0.02,6 ]undecane-4-carboxylate are heated under reflux overnight with 32 g of Ba(OH)2.8H2O in 225 ml of water. Potassium carbonate is added to the mixture, barium carbonate is filtered off with suction and the filtrate is extracted ten times using 100 ml of chloroform each time. The extracts are dried over potassium carbonate and concentrated, and the residue is distilled.

Synthesis routes and methods III

Procedure details

12.5 g (50 mmol) of ethyl 10-thia-1,4-diazatricyclo[6.3.0.02,6 ]undecane-4-carboxylate together with 32 g of Ba(OH)2 ×8H2O are refluxed overnight in 225 ml of water. Potassium carbonate is added, barium carbonate is filtered off with suction, and the filtrate is extracted ten times using 100 ml portions of chloroform. The extracts are dried over potassium carbonate, concentrated and distilled.